Cas no 100217-09-2 (9H-Purin-2-amine,6-(2-chloroethoxy)-)

• Product Name: 9H-Purin-2-amine,6-(2-chloroethoxy)-
• CAS No: 100217-09-2
• MF: C₇H₈ClN₅O
• MW: 213.624319076538
• CID: 195307
• PubChem ID: 127499
• Update Time: 2025-04-19

9H-Purin-2-amine,6-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-(2-chloroethoxy)-
• 6-(2-chloroethoxy)-7H-purin-2-amine
• O(6)-(2-chloroethyl)guanine
• 1H-Purine-2-amine, 6-(2-chloroethoxy)-
• O(6)-2-Ceg
• DTXSID60143023
• 100217-09-2

• Inchi： 1S/C7H8ClN5O/c8-1-2-14-6-4-5(11-3-10-4)12-7(9)13-6/h3H,1-2H2,(H3,9,10,11,12,13)
• InChI Key： VGKZFRLEZKOTCQ-UHFFFAOYSA-N
• SMILES： ClCCOC1=C2C(=NC(N)=N1)N=CN2

Computed Properties

• Exact Mass: 212.03411
• Monoisotopic Mass: 213.041738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.7

Experimental Properties

• Density: 1.574
• Boiling Point: 617.2°Cat760mmHg
• Flash Point: 327.1°C
• Refractive Index: 1.712
• PSA: 89.71
• LogP: 0.48280